Cas no 401485-19-6 (tert-Butyl N-(thiophen-2-ylmethyl)carbamate)

• Product Name: tert-Butyl N-(thiophen-2-ylmethyl)carbamate
• CAS No: 401485-19-6
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD07127744
• CID: 325764
• PubChem ID: 4935536
• Update Time: 2025-08-03

tert-Butyl N-(thiophen-2-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(2-thienylmethyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(thiophen-2-ylmethyl)carbamate
• Thiophen-2-ylmethyl-carbamic acid tert-butyl ester
• tert-butyl thiophen-2-ylmethylcarbamate
• tert-butyl 2-thienylmethylcarbamate
• BRA48519
• N-Boc-2-(aminomethyl)thiophene, 97%
• SB37046
• AKOS000501385
• tert-butyl-2-thienylmethylcarbamate
• SCHEMBL1163822
• 401485-19-6
• C10H15NO2S
• CS-0340610
• Carbamic acid, (2-thienylmethyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[(thiophen-2-yl)methyl]carbamate
• HMS1700A04
• N-Boc-2-(aminomethyl)thiophene
• tert-butyl (thiophen-2-ylmethyl)carbamate
• AS-44442
• MFCD07127744
• AN-329/43341685
• PJYFEMRXRXRMSS-UHFFFAOYSA-N
• t-Butyl thiophen-2-ylmethylcarbamate
• DB-327494
• STL065446
• tert-Butyl N-(thiophen-2-ylmethyl)carbamate

• MDL： MFCD07127744
• Inchi： 1S/C10H15NO2S/c1-10(2,3)13-9(12)11-7-8-5-4-6-14-8/h4-6H,7H2,1-3H3,(H,11,12)
• InChI Key： PJYFEMRXRXRMSS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Flash Point: >110℃

tert-Butyl N-(thiophen-2-ylmethyl)carbamate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on tert-Butyl N-(thiophen-2-ylmethyl)carbamate

Comprehensive Overview of tert-Butyl N-(thiophen-2-ylmethyl)carbamate (CAS No. 401485-19-6)

tert-Butyl N-(thiophen-2-ylmethyl)carbamate (CAS No. 401485-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a carbamate derivative, is characterized by its unique molecular structure, which includes a thiophene ring and a tert-butyl group. These structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and crop protection agents.

The growing interest in tert-Butyl N-(thiophen-2-ylmethyl)carbamate can be attributed to its versatility in organic synthesis. Researchers are increasingly exploring its potential as a building block for heterocyclic compounds, which are pivotal in medicinal chemistry. The thiophene moiety in its structure is particularly noteworthy, as thiophene-based compounds are known for their bioactive properties. This has led to a surge in searches for "thiophene derivatives in drug discovery" and "carbamate applications in agrochemicals," reflecting the compound's relevance in contemporary scientific discourse.

From a synthetic perspective, tert-Butyl N-(thiophen-2-ylmethyl)carbamate is often utilized in peptide coupling reactions and protecting group strategies. Its tert-butyloxycarbonyl (Boc) group is a widely employed amine-protecting group, which is crucial in multi-step organic syntheses. This functionality has made it a subject of interest in forums discussing "Boc-protection techniques" and "amine protection in peptide synthesis." The compound's stability under various reaction conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

In the context of green chemistry, tert-Butyl N-(thiophen-2-ylmethyl)carbamate has been explored for its potential in sustainable synthesis. With the increasing demand for eco-friendly chemical processes, researchers are investigating its role in catalyzed reactions and solvent-free methodologies. This aligns with trending topics such as "green synthesis of heterocycles" and "reducing waste in organic chemistry," which are frequently searched by both academic and industrial chemists.

The compound's physicochemical properties, including its melting point, solubility, and stability, have been extensively studied to optimize its application in various fields. For instance, its moderate solubility in organic solvents makes it suitable for solution-phase synthesis, while its solid-state stability ensures long-term storage viability. These characteristics are often highlighted in discussions about "optimizing reaction conditions for carbamates" and "storage of sensitive intermediates."

Looking ahead, tert-Butyl N-(thiophen-2-ylmethyl)carbamate is poised to play a pivotal role in advancing precision medicine and sustainable agriculture. Its integration into high-value chemical libraries and targeted delivery systems underscores its potential to address unmet needs in these sectors. As the scientific community continues to explore its applications, this compound remains a focal point for innovation in organic synthesis and material science.